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Compound of Interest

Compound Name: 5-Nitroindazole

Cat. No.: B105863

Essential Safety and Handling Guide for 5-
Nitroindazole

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Nitroindazole. Adherence to
these procedures is essential for ensuring a safe laboratory environment.

Chemical Identifier:

» Name: 5-Nitroindazole

e Synonyms: 5-nitro-1H-indazole
o CAS Number: 5401-94-5

Emergency Overview: 5-Nitroindazole is a yellow-tan powder.[1] It is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[2][3][4] The
toxicological properties of this material have not been fully investigated.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Nitroindazole to
minimize exposure and ensure personal safety.
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PPE Category

Item

Specifications and
Standards

Eye and Face Protection

Safety Goggles or Glasses

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[1]
[5] Should be chemical safety
goggles.[1] A face shield is
recommended if there is a risk

of splashing.

Hand Protection

Chemical-resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[1][5] Nitrile or other
suitable material. Gloves must
be inspected before use and
disposed of properly after

handling the chemical.[3]

Body Protection

Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure.[1][5] This includes a
lab coat, and for larger
quantities or risk of dust, a
disposable coverall is

recommended.

Respiratory Protection

Respirator

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88 standards is required.[1]
Use a NIOSH-approved
respirator if ventilation is
inadequate or if handling

generates dust.

Operational and Disposal Plans
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Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]
o Keep away from incompatible substances such as strong oxidizing agents.[1]
Handling and Use:

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[1]

e Minimize dust generation and accumulation.[1]

e Avoid contact with eyes, skin, and clothing.[1]

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][6]

» Remove contaminated clothing and wash it before reuse.[1]

Disposal Plan:

o All waste containing 5-Nitroindazole must be considered hazardous waste.

o Collect waste in a suitable, clean, dry, and closed container labeled for chemical waste.[1][3]

» Dispose of contents and container in accordance with all applicable local, state, and federal
regulations.[3][6] Do not let the product enter drains.[3]

Emergency Procedures

Spill Response:
e Evacuate: Immediately evacuate personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Protect: Wear the appropriate PPE as detailed in the table above.
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e Contain and Clean:

o For small spills, sweep up or absorb the material.[1]

o Avoid generating dusty conditions.[1]

o Place the spilled material into a suitable, clean, dry, closed container for disposal.[1][3]
o Decontaminate: Clean the spill area with soap and water.

First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Remove contaminated clothing and shoes.
Skin Contact Flush skin with plenty of water for at least 15

minutes.[1] Get medical aid.[1]

Remove from exposure and move to fresh air

immediately.[1] If breathing is difficult, give

Inhalation
oxygen. If not breathing, give artificial
respiration.[1] Get medical aid.[1]
If the victim is conscious and alert, give 2-4
cupfuls of milk or water.[1] Do NOT induce
Ingestion vomiting. Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Process Flow for Handling and Disposal of 5-
Nitroindazole
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Caption: Workflow for the safe handling and disposal of 5-Nitroindazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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